Cas no 2532-07-2 (Benzenesulfonamide,N-(phenylsulfonyl)-, sodium salt (1:1))

Benzenesulfonamide,N-(phenylsulfonyl)-, sodium salt (1:1) structure
2532-07-2 structure
Product Name:Benzenesulfonamide,N-(phenylsulfonyl)-, sodium salt (1:1)
CAS No:2532-07-2
MF:C12H10NNaO4S2
MW:319.331871509552
CID:256858
PubChem ID:11130970
Update Time:2025-04-19

Benzenesulfonamide,N-(phenylsulfonyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(phenylsulfonyl)-, sodium salt (1:1)
    • sodium dibenzenesulfonimide; Bis(phenylsulfonyl)aminosodium; N-Phenylsulfonyl-N-sodiobenzenesulfonamide; sodium-< bis-(benzenesulfonyl)-amide> ; sodium N-(phenylsulphonyl)benzenesulphonamidate;
    • DTXSID3062499
    • EINECS 219-792-6
    • NS00081765
    • NSC 49219
    • Dibenzenesulfonamide, sodium salt
    • Benzenesulfonamide, N-(phenylsulfonyl)-, sodium salt
    • Sodium N-(phenylsulphonyl)benzenesulphonamidate
    • Benzenesulfonamide, N-(phenylsulfonyl)-, sodium salt (1:1)
    • 2532-07-2
    • Inchi: 1S/C12H10NO4S2.Na/c14-18(15,11-7-3-1-4-8-11)13-19(16,17)12-9-5-2-6-10-12;/h1-10H;/q-1;+1
    • InChI Key: OUDIZSXRGGGZNM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)([N-]S(C1C=CC=CC=1)(=O)=O)(=O)=O.[Na+]

Computed Properties

  • Exact Mass: 320.00283
  • Monoisotopic Mass: 318.99489443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 435
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86Ų

Experimental Properties

  • PSA: 80.31
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